2-(7-(4-fluorophenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[7-(4-fluorophenyl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H17FN4O3S/c1-12-23-19-20(30-12)18(13-6-8-14(22)9-7-13)25-26(21(19)28)11-17(27)24-15-4-3-5-16(10-15)29-2/h3-10H,11H2,1-2H3,(H,24,27)
• InChI Key: QCDBGHJUNQQVAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)NC3=CC(=CC=C3)OC)C4=CC=C(C=C4)F
• Molecular Formula: C21H17FN4O3S
• Molecular Weight: 424.4 g/mol

Description

2-(7-(4-fluorophenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H17FN4O3S and its molecular weight is 424.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

A study by Sowmya et al. (2017) describes the synthesis of acetamido pyrrolyl oxazoles/thiazoles/imidazoles and their antimicrobial and anti-inflammatory activities. Notably, compounds with nitro substitution and methoxy acetamido groups displayed significant antibacterial, antifungal, and anti-inflammatory properties, respectively (Sowmya et al., 2017).

Anti-inflammatory Activities

Another research by Sunder and Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl) acetamide, showing significant anti-inflammatory activities. Certain compounds within this study exhibited notable effectiveness in anti-inflammatory assays (Sunder & Maleraju, 2013).

Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibition

Research by Stec et al. (2011) explored compounds like N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide for their potential in inhibiting PI3Kα and mTOR, vital targets in cancer therapy. The study aimed to improve metabolic stability, showing promising in vitro and in vivo results (Stec et al., 2011).

Antimycobacterial and Antiproliferative Activities

A study by Sathe et al. (2011) on fluorinated benzothiazolo imidazole compounds demonstrated antimycobacterial activities against specific pathogens. This research highlights the potential of such compounds in treating microbial infections (Sathe et al., 2011).

Ligand-Protein Interactions and Pharmacological Evaluation

Mary et al. (2020) conducted spectroscopic and quantum mechanical studies on benzothiazolinone acetamide analogs, including ligand-protein interaction analyses and pharmacological evaluation for various potential applications such as toxicity assessment, tumor inhibition, and anti-inflammatory actions. The study provides insights into the interaction mechanisms and therapeutic potentials of these compounds (Mary et al., 2020).